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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxaldehyde

Cat. No.: B073562 Get Quote

Essential Safety and Handling Guide for 1-
Cyclohexene-1-carboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 1-Cyclohexene-1-carboxaldehyde (CAS No. 1192-88-7).

Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling 1-Cyclohexene-1-carboxaldehyde.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against splashes. A

face shield is recommended

when handling larger

quantities or when there is a

significant risk of splashing.[1]

[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Given the lack

of specific breakthrough time

data for 1-Cyclohexene-1-

carboxaldehyde, it is advisable

to change gloves frequently

and immediately after any

known contact. Double gloving

can provide an additional layer

of protection.[1]

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A flame-retardant lab coat

should be worn to protect

against splashes and spills.

For larger quantities, a

chemical-resistant apron over

the lab coat is recommended.

Respiratory Protection Fume Hood

All handling of 1-Cyclohexene-

1-carboxaldehyde should be

conducted in a well-ventilated

laboratory, inside a certified

chemical fume hood to avoid

inhalation of vapors.[3][4]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[3][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Handling and Storage
Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.
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Aspect Procedure

Handling

- Work in a well-ventilated area, preferably

within a chemical fume hood.[3][6] - Avoid

contact with skin, eyes, and clothing.[3] - Avoid

inhalation of vapor or mist.[6] - Use non-

sparking tools and take precautionary measures

against static discharges.[5] - Keep away from

heat, sparks, and open flames.[1]

Storage

- Store in a cool, dry, and well-ventilated area

away from incompatible materials such as

strong oxidizing agents, strong bases, and

strong reducing agents.[3][5] - Keep container

tightly closed when not in use.[3][5] - Store in a

flammable liquids storage cabinet.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is critical for laboratory safety and

environmental protection.
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Procedure Steps

Spill Response

1. Evacuate the area and ensure adequate

ventilation. 2. Wear appropriate PPE as outlined

in Section 1. 3. For small spills, absorb with an

inert material (e.g., sand, vermiculite) and place

in a sealed container for disposal. 4. For large

spills, prevent entry into waterways and contact

environmental health and safety personnel. 5.

Do not let the product enter drains.[3]

Waste Disposal

1. Collect all waste containing 1-Cyclohexene-1-

carboxaldehyde in a designated, labeled, and

sealed container. 2. Dispose of the waste

through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or

in regular trash.[1] 3. Empty containers should

be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste before the

container is discarded.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 1-Cyclohexene-
1-carboxaldehyde in a laboratory setting.
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Caption: Safe handling workflow for 1-Cyclohexene-1-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

